2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride

• Molecular Formula: C11H16ClN5O
• Molecular Weight: 269.73 g/mol
• IUPAC Name: 2-methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C11H15N5O.ClH/c1-15-5-3-4-8(15)7-13-10-6-9(11(12)17)16(2)14-10;/h3-6H,7H2,1-2H3,(H2,12,17)(H,13,14);1H
• InChI Key: BNPMDCXFZNXBCJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CNC2=NN(C(=C2)C(=O)N)C.Cl

Description

2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride is a pyrazole-based compound characterized by a carboxamide group at position 3, a methyl group at position 2, and a (1-methylpyrrol-2-yl)methylamino substituent at position 3. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical applications.

Preparation Methods

Pyrazole Ring Formation

The pyrazole core is typically synthesized via cyclocondensation of hydrazine derivatives with β-keto esters or nitriles. For example, hydrazine hydrate reacts with ethyl acetoacetate under acidic conditions to yield 3-methylpyrazole-5-carboxylate intermediates. Subsequent hydrolysis and decarboxylation generate the 5-aminopyrazole scaffold, which serves as the foundation for further functionalization. In the case of 2-methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide, regioselective methylation at the pyrazole N1 position is achieved using methyl iodide in the presence of a base such as potassium carbonate.

Carboxamide Functionalization and Salt Formation

Carboxamide Synthesis

The carboxamide moiety is installed through two primary routes:

• Direct Aminolysis : Treatment of methyl 2-methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxylate with ammonia in methanol under pressurized conditions (100°C, 12 h) provides the carboxamide derivative.
• Coupling Reactions : Activation of the carboxylic acid intermediate (generated via ester hydrolysis) with carbodiimides (EDC/HOBt) enables coupling with ammonium chloride, yielding the carboxamide with >85% purity after recrystallization.

Hydrochloride Salt Preparation

Conversion to the hydrochloride salt enhances aqueous solubility and stability. This is accomplished by treating the free base with hydrochloric acid (1.25 M in diethyl ether) at 0°C, followed by filtration and drying under vacuum. X-ray diffraction studies confirm the salt’s crystalline structure, with a stoichiometric ratio of 1:1 (base:HCl).

Reaction Optimization and Catalytic Systems

Palladium-Catalyzed Cross-Coupling

Optimization of the Buchwald-Hartwig amination step involves screening ligands and bases. A combination of Pd₂(dba)₃ and DavePhos ligand in toluene at 110°C increases yields to 72% while reducing palladium loading to 2 mol%.

Table 1: Ligand Screening for Buchwald-Hartwig Amination

Ligand	Base	Yield (%)	Pd Loading (mol%)
Xantphos	Cs₂CO₃	58	5
DavePhos	KOtBu	72	2
BINAP	NaOAc	65	3

Solvent and Temperature Effects

Polar aprotic solvents (DMF, DMSO) favor SNAr reactions but necessitate rigorous drying to prevent hydrolysis. Lower reaction temperatures (50–60°C) improve selectivity for mono-amination over di-amination byproducts.

Purification and Analytical Characterization

Chromatographic Purification

Silica gel column chromatography with gradient elution (5–100% ethyl acetate in hexane) resolves intermediates, while reverse-phase HPLC (C18 column, 0.1% TFA in acetonitrile/water) purifies the final compound to >98% purity.

Spectroscopic Validation

1H NMR (400 MHz, DMSO-d6) of the hydrochloride salt shows characteristic signals at δ 2.35 (s, 3H, pyrazole-CH₃), δ 3.45 (s, 3H, pyrrole-CH₃), and δ 6.85 (m, 3H, pyrrole-H). High-resolution mass spectrometry (HRMS) confirms the molecular ion [M+H]+ at m/z 270.72, consistent with the molecular formula C₁₁H₁₆N₅O·HCl.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency of Synthetic Methods

Method	Steps	Overall Yield (%)	Purity (%)
Cyclocondensation + SNAr	5	38	95
Buchwald-Hartwig + EDC	4	45	98
One-Pot Cascade	3	28	90

The Buchwald-Hartwig/EDC route offers the best balance of yield and purity, though it requires expensive palladium catalysts. Emerging methodologies, such as electrochemical amination, show promise for reducing metal dependency.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions may vary depending on the desired reaction and product .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while substitution reactions may introduce new functional groups into the molecule .

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of pyrazole compounds, including 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole, exhibit promising anticancer properties. A study highlighted the synthesis of related pyrazole derivatives that demonstrated significant cytotoxicity against various cancer cell lines, suggesting a potential role in cancer therapy .

Key Findings:

• Pyrazole derivatives showed IC50 values in the low micromolar range against human cancer cell lines.
• Mechanistic studies suggested that these compounds may induce apoptosis through the activation of caspase pathways.

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	HeLa	5.4	Caspase activation
Compound B	MCF-7	3.2	Apoptosis induction

Neurological Disorders

The compound is also being investigated for its effects on the muscarinic acetylcholine receptor (mAChR), particularly the M4 subtype, which is implicated in cognitive functions. A recent study identified that certain pyrazole derivatives could act as positive allosteric modulators of M4 mAChR, potentially offering therapeutic benefits for neurocognitive disorders such as Alzheimer's disease .

Key Findings:

• The modulation of M4 mAChR can enhance cholinergic signaling, which is often impaired in neurodegenerative conditions.
• In vivo studies demonstrated improved cognitive function in animal models treated with these compounds.

Study	Model	Outcome
Study A	Mouse model of Alzheimer’s	Improved memory performance
Study B	Rat model of schizophrenia	Reduced symptoms

Antimicrobial Properties

The antimicrobial activity of pyrazole derivatives has been well-documented. Compounds similar to 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole have shown effectiveness against both Gram-positive and Gram-negative bacteria. The mechanism often involves inhibition of bacterial DNA gyrase and topoisomerase IV, crucial enzymes for bacterial replication .

Key Findings:

• Derivatives exhibited minimum inhibitory concentrations (MICs) in the range of 0.125 to 8 mg/mL against various bacterial strains.

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.125
Escherichia coli	8

Case Study 1: Anticancer Efficacy

In a controlled study assessing the anticancer efficacy of a series of pyrazole derivatives, researchers found that specific modifications to the pyrazole ring significantly enhanced cytotoxicity against breast and lung cancer cell lines. The study concluded that structural optimization could lead to more potent anticancer agents.

Case Study 2: Cognitive Enhancement

A clinical trial involving patients with mild cognitive impairment tested a derivative compound for its effects on cognitive function. Results indicated a statistically significant improvement in cognitive scores after treatment, supporting further investigation into its use as a therapeutic agent for neurodegenerative diseases.

Mechanism of Action

The mechanism of action of 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Table 1: Structural Comparison with Pyrazole Derivatives

Compound Class	Substituent at Pyrazole-5	Functional Group	Key Features
Target Compound	(1-Methylpyrrol-2-yl)methylamino	Carboxamide	Heterocyclic substituent, hydrochloride salt
Derivatives (e.g., 1–11)	Aryl groups (e.g., 4-methoxyphenyl)	Carboximidamide	Aromatic substituents, varied electronic effects

Pyrazole Carboxamide Analogues

describes 4-Amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide Hydrochloride (Catalogue #: A617420), which shares a pyrazole-carboxamide core but differs in substituents:

• Position 3: A propyl group in A617420 vs. a methyl group in the target compound.
• Position 5: A primary amino group in A617420 vs. a (1-methylpyrrol-2-yl)methylamino group in the target compound. The latter’s tertiary amine and fused pyrrolidine ring may improve receptor-binding specificity or metabolic stability .

Hydrochloride Salt Comparisons

Hydrochloride salts are common in pharmaceuticals to improve solubility and bioavailability. Comparisons include:

• Alfuzosin Hydrochloride (): A quinazoline derivative used for benign prostatic hyperplasia. While structurally distinct, its hydrochloride salt formulation ensures >99% purity, a standard applicable to the target compound for pharmaceutical use .
• Phenylephrine Hydrochloride (): A sympathomimetic amine. Both compounds share the hydrochloride counterion, which stabilizes the molecule and standardizes analytical quantification methods (e.g., USP guidelines) .

Thiadiazole-Based Analogues

describes 2-Methyl-5-(pyrrolidin-3-ylsulfanyl)-1,3,4-thiadiazole hydrochloride , a sulfur-containing heterocycle. Key differences include:

• Core Structure: Thiadiazole vs. pyrazole. ion channel modulation) .
• Substituent Chemistry: The pyrrolidin-3-ylsulfanyl group in introduces a sulfur bridge, contrasting with the methylamino linkage in the target compound. Sulfur-containing groups may enhance metal-binding capacity or redox activity .

Pharmacological and Physicochemical Implications

• Solubility: The hydrochloride salt in the target compound likely improves aqueous solubility compared to neutral pyrazole derivatives (e.g., ). However, the (1-methylpyrrol-2-yl)methylamino group may reduce solubility relative to smaller substituents (e.g., methyl or amino groups) .
• Binding Interactions : The pyrrolidine ring’s nitrogen atoms could engage in hydrogen bonding with biological targets, a feature absent in purely aromatic analogues .
• Metabolic Stability : Bulky substituents (e.g., 1-methylpyrrol-2-yl) may hinder cytochrome P450-mediated metabolism, prolonging half-life compared to simpler derivatives .

Biological Activity

The compound 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole-3-carboxamide;hydrochloride is a pyrazole derivative that has garnered attention in pharmacological research due to its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by diverse sources.

Chemical Structure and Properties

The molecular formula of the compound is $C_{12}H_{16}N_4O$ with a hydrochloride salt form, which enhances its solubility in aqueous environments. The structure features a pyrazole ring substituted with a methyl group and an amino group linked to a pyrrolidine moiety, contributing to its unique reactivity and biological profile.

Antimicrobial Activity

Research has shown that various pyrazole derivatives exhibit significant antimicrobial properties. For instance, studies on related compounds have demonstrated their effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi. Specifically, compounds similar to 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole have shown activity against Staphylococcus aureus and Escherichia coli .

Microorganism	Activity Observed
Staphylococcus aureus	Moderate
Methicillin-resistant S. aureus	Low
Escherichia coli	Moderate
Pseudomonas aeruginosa	Low
Candida albicans	Moderate

Antimalarial Properties

The compound's structural analogs have been evaluated for antimalarial activity. In vitro studies indicated that certain pyrazole derivatives could inhibit the growth of Plasmodium falciparum , suggesting potential for development as antimalarial agents .

Enzyme Inhibition

One of the notable mechanisms of action involves the inhibition of dihydroorotate dehydrogenase (DHODH), an enzyme critical for pyrimidine synthesis in various pathogens. Compounds with similar structures were found to inhibit DHODH effectively, presenting opportunities for therapeutic applications in immunosuppressive treatments .

Study 1: Antimicrobial Efficacy

A study conducted by Umesha et al. (2009) investigated the antimicrobial efficacy of a series of pyrazole carboxamides, including derivatives of 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole. The results indicated that these compounds exhibited notable antifungal activity against strains such as Candida krusei and Candida parapsilosis .

Study 2: Antimalarial Activity

In another study focusing on chloroquine-pyrazole analogs, the compounds were tested against chloroquine-resistant strains of Plasmodium falciparum . The findings suggested that modifications to the pyrazole ring significantly influenced antimalarial potency, indicating that similar modifications could enhance the efficacy of 2-Methyl-5-[(1-methylpyrrol-2-yl)methylamino]pyrazole .